Cas no 1261953-38-1 (4-(5-Formylthiophen-3-yl)-2-hydroxybenzonitrile)

• Product Name: 4-(5-Formylthiophen-3-yl)-2-hydroxybenzonitrile
• CAS No: 1261953-38-1
• MF: C₁₂H₇NO₂S
• MW: 229.254481554031
• MDL: MFCD18314244
• CID: 2765725
• PubChem ID: 53219920
• Update Time: 2025-04-21

4-(5-Formylthiophen-3-yl)-2-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-FORMYLTHIOPHEN-4-YL)-2-CYANOPHENOL
• 5-(2-Formylthiophen-4-yl)-2-cyanophenol, 95%
• DTXSID90684712
• MFCD18314244
• 1261953-38-1
• 4-(5-Formylthiophen-3-yl)-2-hydroxybenzonitrile

• MDL： MFCD18314244
• Inchi： 1S/C12H7NO2S/c13-5-9-2-1-8(4-12(9)15)10-3-11(6-14)16-7-10/h1-4,6-7,15H
• InChI Key： DKEKQYLRTKIOGG-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)C1C=CC(C#N)=C(C=1)O

Computed Properties

• Exact Mass: 229.01974964Da
• Monoisotopic Mass: 229.01974964Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 89.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles